Cas no 1152896-66-6 ((3-methylbutyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine)

• Product Name: (3-methylbutyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine
• CAS No: 1152896-66-6
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5215412
• PubChem ID: 43230917
• Update Time: 2026-03-06

(3-methylbutyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, α-methyl-N-(3-methylbutyl)-
• (3-methylbutyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

• Inchi： 1S/C13H20N4/c1-10(2)7-8-14-11(3)13-16-15-12-6-4-5-9-17(12)13/h4-6,9-11,14H,7-8H2,1-3H3
• InChI Key： BLDBRIXGTZMTMN-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2C=CC=CN12)(C)NCCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (3-methylbutyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

Introduction to (3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine and Its Applications in Modern Chemical Biology

(3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine, with the CAS number 1152896-66-6, is a compound of significant interest in the field of chemical biology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and molecular research. The compound's structure incorporates a triazolo[4,3-α]pyridine core, which is a heterocyclic system known for its versatility in medicinal chemistry. The presence of this moiety, combined with the 3-methylbutyl and ethylamine substituents, endows the molecule with distinct chemical properties that make it a valuable candidate for further exploration.

The triazolo[4,3-α]pyridine scaffold is particularly noteworthy as it has been extensively studied for its pharmacological properties. This bicyclic system exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The triazole ring within the structure contributes to its stability and reactivity, making it an attractive component for designing novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in drug development, emphasizing their role in modulating biological pathways and interactions.

In the context of modern chemical biology, (3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine represents a promising lead compound for further investigation. Its unique structural features suggest potential applications in targeting various diseases and disorders. For instance, the compound's ability to interact with biological targets may make it useful in developing treatments for neurological disorders, where precise molecular interactions are crucial. Additionally, the presence of the 3-methylbutyl group could influence its solubility and bioavailability, making it a suitable candidate for oral or topical administration.

The synthesis of (3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazolopyridine moiety is a critical step in the synthesis process, as it defines many of the compound's biological properties. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct this complex heterocyclic system efficiently. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product.

Evaluation of (3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine has been conducted through various spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structural integrity of the compound. Additionally, mass spectrometry has provided insights into its molecular weight and fragmentation patterns. These analytical data are essential for understanding the compound's behavior in different environments and for guiding further synthetic modifications.

The potential applications of (3-methylbutyl)(1-{1,2,4triazolo[4,3-α]pyridin-3-yl}ethyl)amine extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular interactions at the biochemical level. Researchers have utilized this compound to investigate binding mechanisms and to develop novel probes for biological assays. Such studies contribute to our understanding of disease pathways and can lead to the discovery of new therapeutic targets.

In conclusion,(CAS number 1152896-66-6) is a fascinating compound with significant potential in chemical biology. Its structure combines elements known for their biological activity with substituents that enhance its pharmacological properties. As research continues to uncover new applications for this molecule,((3-methylbutyl)(1-{1...) will undoubtedly play a crucial role in advancing our understanding of biological systems and in developing innovative treatments for various diseases.